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Compound of Interest

Compound Name: 1-Benzofuran-3-carbonitrile

CAS No.: 55877-31-1

Cat. No.: B1286455

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark comparison of the fluorescent properties of

benzofuran-based probes against commonly used alternatives such as fluorescein and

rhodamine derivatives. The selection of an appropriate fluorescent probe is critical for the

success of various applications in biological imaging and drug development, with key

performance indicators being quantum yield, molar absorptivity, Stokes shift, and photostability.

This document aims to provide an objective comparison supported by experimental data to aid

in the selection of the most suitable fluorescent probe for your research needs.

Quantitative Comparison of Photophysical
Properties
The following tables summarize the key photophysical properties of selected benzofuran,

fluorescein, and rhodamine derivatives. It is important to note that these properties are highly

dependent on the solvent and local environment. The data presented here is collated from

various sources and should be used as a comparative reference.
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Table 1: Photophysical Properties of Benzofuran Derivatives

Compoun
d
Name/Der
ivative

Excitatio
n Max
(λex, nm)

Emission
Max
(λem, nm)

Molar
Absorptiv
ity (ε, M-
1cm-1)

Quantum
Yield (Φ)

Stokes
Shift (nm)

Solvent

1-(3-

Hydroxy-

benzofuran

-2-yl)-

benzo[f]chr

omen-3-

one

349 485
Not

Reported

Not

Reported
136

Not

Specified[1

]

2-

Arylbenzof

uran

analogue

(DK-1014)

Not

Reported

Not

Reported

Not

Reported

Not

Reported

Not

Reported

Not

Specified[2

]

Aminobenz

ofuran-

fused

rhodamine

(AFR) dyes

Deep-red

to NIR

Deep-red

to NIR

Not

Reported

Not

Reported
Large

Not

Specified

Table 2: Photophysical Properties of Fluorescein and its Derivatives
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Compoun
d
Name/Der
ivative

Excitatio
n Max
(λex, nm)

Emission
Max
(λem, nm)

Molar
Absorptiv
ity (ε, M-
1cm-1)

Quantum
Yield (Φ)

Stokes
Shift (nm)

Solvent

Fluorescei

n
490 514 76,900 0.93 24

0.1 M

NaOH[3]

Fluorescei

n

Isothiocyan

ate (FITC)

495 525
Not

Reported
0.65-0.92 30

PBS (pH

9.0)[3]

Carboxyflu

orescein

(FAM)

494 522
Not

Reported
0.88-0.92 28

PBS (pH

9.0)[3]

Oregon

Green™

488

496 524
Not

Reported
0.89 28

PBS (pH

7.4)[3]

Table 3: Photophysical Properties of Rhodamine and its Derivatives
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Compoun
d
Name/Der
ivative

Excitatio
n Max
(λex, nm)

Emission
Max
(λem, nm)

Molar
Absorptiv
ity (ε, M-
1cm-1)

Quantum
Yield (Φ)

Stokes
Shift (nm)

Solvent

Rhodamine

6G
530 555

Not

Reported
0.95 25

Aqueous

solution

Rhodamine

B

Not

Reported

Not

Reported

Not

Reported

Not

Reported

Not

Reported

Not

Specified[4

]

Tetramethy

lrhodamine

(TRITC)

~550 ~575
Not

Reported

Not

Reported
~25

Not

Specified[5

]

Si-

Rhodamine

(SiR)

Far-red
Far-

red/NIR

Not

Reported
High

Not

Reported

Not

Specified[6

]

Signaling Pathway Interactions
Benzofuran derivatives have been shown to interact with and modulate several key signaling

pathways implicated in cancer and inflammation, including the mTOR, NF-κB, and MAPK

pathways.
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Upstream Signals
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Inhibition of the mTOR Signaling Pathway by Benzofuran Derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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